Cas no 865300-23-8 (ethyl 5-butoxyoxazole-2-carboxylate)

• Product Name: ethyl 5-butoxyoxazole-2-carboxylate
• CAS No: 865300-23-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 2126301
• PubChem ID: 66996945
• Update Time: 2025-04-21

ethyl 5-butoxyoxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-butoxyoxazole-2-carboxylate
• SCHEMBL1335969
• Ethyl 5-butoxy-1,3-oxazole-2-carboxylate
• 865300-23-8
• BPRXGINZABSLSZ-UHFFFAOYSA-N
• DA-01974

• Inchi： 1S/C10H15NO4/c1-3-5-6-14-8-7-11-9(15-8)10(12)13-4-2/h7H,3-6H2,1-2H3
• InChI Key： BPRXGINZABSLSZ-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C(=O)OCC)O1)CCCC

Computed Properties

• Exact Mass: 213.10010796Da
• Monoisotopic Mass: 213.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų